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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

Introduction

Neopentyl glycol dimethylsulfate, also known as 2,2-dimethyl-1,3-propanediol

dimethanesulfonate or neopentyl glycol dimesylate, is a bifunctional organic compound with the

chemical formula C₇H₁₆O₆S₂. While not as extensively documented in mainstream organic

synthesis literature as its parent diol, its structure suggests potential applications as a

crosslinking agent, a bifunctional alkylating agent, or as a precursor for the synthesis of other

neopentyl-containing molecules. This document provides an overview of its properties and

potential, albeit sparsely documented, applications in organic synthesis.

Physicochemical Properties
A summary of the available quantitative data for neopentyl glycol dimethylsulfate is

presented below.

Property Value Reference

CAS Number 53555-41-2 --INVALID-LINK--

Molecular Formula C₇H₁₆O₆S₂ --INVALID-LINK--

Molecular Weight 260.33 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Melting Point 69-74 °C --INVALID-LINK--
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Potential Applications in Organic Synthesis
Detailed application notes and experimental protocols for neopentyl glycol dimethylsulfate
are scarce in peer-reviewed literature. However, based on its chemical structure as a

dimesylate, several potential applications can be inferred.

1. Bifunctional Alkylating Agent:

The primary potential of neopentyl glycol dimethylsulfate lies in its role as a bifunctional

alkylating agent. The two methanesulfonate (mesylate) groups are excellent leaving groups in

nucleophilic substitution reactions. This allows the neopentyl scaffold to be introduced between

two nucleophilic sites, leading to the formation of cyclic or polymeric structures.

Potential nucleophiles for reaction with neopentyl glycol dimethylsulfate include:

Diamines: to form piperazine-like structures or larger macrocycles.

Dithiols: to form sulfur-containing heterocycles.

Diols or bisphenols: to form crown ether analogues or other oxygen-containing macrocycles.

Polyfunctional molecules: for the synthesis of crosslinked polymers or resins.

2. Protecting Group Chemistry:

While some suppliers mention its use as a protecting group reagent, specific examples are not

readily available. In theory, it could react with a molecule containing two nearby nucleophilic

groups to form a cyclic derivative, thus protecting those groups. The stability of the resulting

neopentyl-derived ring would be a key factor in its utility.

Experimental Protocols (Hypothetical)
Due to the lack of published experimental procedures, the following protocols are hypothetical

and intended to serve as a starting point for researchers. Appropriate safety precautions should

be taken when working with sulfonate esters, which are potential alkylating agents.
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Protocol 1: Synthesis of Neopentyl Glycol
Dimethylsulfate
This protocol is based on the general synthesis of sulfonate esters from alcohols.

Materials:

Neopentyl glycol (1.0 eq)

Methanesulfonyl chloride (2.2 eq)

Triethylamine or Pyridine (2.5 eq)

Dichloromethane (anhydrous)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve neopentyl glycol in anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

Slowly add triethylamine (or pyridine) to the stirred solution.

Add methanesulfonyl chloride dropwise to the reaction mixture, maintaining the temperature

at 0 °C.

After the addition is complete, allow the reaction to warm to room temperature and stir for

12-24 hours, monitoring the reaction progress by TLC.

Quench the reaction by slowly adding saturated aqueous sodium bicarbonate solution.
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Separate the organic layer, and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to obtain the crude product.

Purify the crude product by recrystallization or column chromatography to yield pure

neopentyl glycol dimethylsulfate.

Synthesis of Neopentyl Glycol Dimethylsulfate
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Caption: Synthetic workflow for neopentyl glycol dimethylsulfate.

Protocol 2: Hypothetical Bifunctional Alkylation with a
Diamine
This protocol illustrates a potential use of neopentyl glycol dimethylsulfate to form a

heterocyclic compound.

Materials:

Neopentyl glycol dimethylsulfate (1.0 eq)

A primary diamine (e.g., ethylenediamine) (1.0 eq)
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Potassium carbonate (2.5 eq)

Acetonitrile or Dimethylformamide (anhydrous)

Procedure:

In a round-bottom flask, suspend potassium carbonate in anhydrous acetonitrile or DMF.

Add the diamine to the suspension and stir.

Add a solution of neopentyl glycol dimethylsulfate in the same solvent dropwise to the

reaction mixture.

Heat the reaction mixture to a suitable temperature (e.g., 60-80 °C) and monitor the reaction

by TLC.

After the reaction is complete, cool the mixture to room temperature and filter to remove the

inorganic salts.

Concentrate the filtrate under reduced pressure.

Purify the residue by column chromatography or other suitable methods to isolate the

desired heterocyclic product.

Hypothetical Bifunctional Alkylation
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Caption: A hypothetical reaction of neopentyl glycol dimethylsulfate.

Conclusion
Neopentyl glycol dimethylsulfate is a commercially available compound whose utility in

organic synthesis is not well-established in the scientific literature. Its structure as a bifunctional

dimesylate suggests its primary potential as a bifunctional alkylating agent for the synthesis of

heterocyclic compounds or for crosslinking applications. The provided hypothetical protocols

offer a starting point for exploring the reactivity of this compound. Further research is needed to

fully characterize its reaction scope and establish its practical applications in organic synthesis

and drug development.

To cite this document: BenchChem. [Neopentyl Glycol Dimethylsulfate: An Overview of a
Niche Bifunctional Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616078#use-of-neopentyl-glycol-dimethylsulfate-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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